Cas no 1354007-69-4 ((S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide)

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide structure
1354007-69-4 structure
Product Name:(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide
CAS No:1354007-69-4
MF:C13H27N3O
MW:241.372983217239
CID:2159015
Update Time:2023-08-05

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-(4-dimethylamino-cyclohexyl)-n-ethyl-propionamide
    • (1R,4R)-(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide
    • (S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-ethylpropanamide
    • (S)-2-Amino-N-(4-(dimethylamino)cyclohexyl)-N-ethylpropanamide
    • AM96076
    • AM101958
    • N-[trans-4-(Dimethylamino)cyclohexyl]-N-ethyl-L-alaninamide
    • (1R,4R)-(S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-ethylpropanamide
    • (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide
    • Inchi: 1S/C13H27N3O/c1-5-16(13(17)10(2)14)12-8-6-11(7-9-12)15(3)4/h10-12H,5-9,14H2,1-4H3/t10-,11?,12?/m0/s1
    • InChI Key: ICEKJABMGPCNMV-UNXYVOJBSA-N
    • SMILES: O=C([C@H](C)N)N(CC)C1CCC(CC1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Topological Polar Surface Area: 49.6

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082838-500mg
S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-ethyl-propionamide
1354007-69-4
500mg
£755.00 2022-03-01
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